Cas no 1355214-48-0 (4-[5-(2-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde)

• Product Name: 4-[5-(2-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde
• CAS No: 1355214-48-0
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5149963
• Update Time: 2025-05-20

4-[5-(2-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[5-(2-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde

• Inchi： 1S/C13H19N3O2/c1-11-8-13(14-9-12(11)2-7-17)16-5-3-15(10-18)4-6-16/h8-10,17H,2-7H2,1H3
• InChI Key： JPKCWPTXBWCEJR-UHFFFAOYSA-N
• SMILES： N1(C=O)CCN(C2=NC=C(CCO)C(C)=C2)CC1

Additional information on 4-[5-(2-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde

4-[5-(2-Hydroxy-Ethyl)-4-Methyl-Pyridin-2-Yl]-Piperazine-1-Carbaldehyde: A Comprehensive Overview

4-[5-(2-Hydroxy-Ethyl)-4-Methyl-Pyridin-2-Yl]-Piperazine-1-Carbaldehyde is a complex organic compound with the CAS registry number 1355214-48-0. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The molecule combines a piperazine ring, a pyridine ring, and an aldehyde group, making it a versatile structure for various chemical reactions and biological assays.

The piperazine moiety in the molecule is a six-membered ring containing two nitrogen atoms, which contributes to the compound's ability to form hydrogen bonds and interact with biological targets. The pyridine ring, on the other hand, introduces aromaticity and electron-withdrawing effects, enhancing the compound's reactivity in certain chemical environments. The aldehyde group at the piperazine position adds another layer of functionality, enabling participation in condensation reactions and other carbonyl chemistry.

Recent studies have explored the synthesis of this compound through multi-step processes involving nucleophilic substitutions, condensations, and oxidations. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for further investigations. The synthesis typically begins with the preparation of intermediates such as 2-hydroxyethyl pyridine derivatives, which are then coupled with piperazine derivatives under specific conditions.

In terms of applications, 4-[5-(2-Hydroxy-Ethyl)-4-Methyl-Pyridin-2-Yl]-Piperazine-1-Carbaldehyde has shown promise in drug discovery efforts targeting various diseases. For instance, its ability to modulate enzyme activities has been investigated in preclinical models of neurodegenerative disorders. Additionally, the compound has been studied for its potential as a building block in medicinal chemistry, where its structural flexibility allows for further functionalization to design bioactive molecules.

From a mechanistic standpoint, the compound's reactivity is influenced by its electronic properties and steric effects. Computational studies have provided insights into its molecular interactions with biological targets, aiding in the design of more potent analogs. These studies highlight the importance of the hydroxyl group on the ethyl chain, which plays a critical role in stabilizing interactions within enzyme active sites.

Moreover, this compound has been utilized in material science applications, particularly in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the presence of nitrogen atoms in both piperazine and pyridine rings makes it a valuable component in constructing these materials with tailored properties.

In conclusion, 4-[5-(2-Hydroxy-Ethyl)-4-Methyl-Pyridin-2-Yl]-Piperazine-1-Carbaldehyde (CAS No. 1355214-48-0) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables a wide range of chemical transformations and interactions, positioning it as an important tool in both academic research and industrial applications.